Cas no 610758-69-5 (3-(3,4-dimethoxyphenyl)-5,7-dihydroxy-2-(trifluoromethyl)-4H-chromen-4-one)

• Product Name: 3-(3,4-dimethoxyphenyl)-5,7-dihydroxy-2-(trifluoromethyl)-4H-chromen-4-one
• CAS No: 610758-69-5
• MF: C₁₈H₁₃F₃O₆
• MW: 382.287436246872
• CID: 6588600
• PubChem ID: 5505265
• Update Time: 2025-06-08

3-(3,4-dimethoxyphenyl)-5,7-dihydroxy-2-(trifluoromethyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-5,7-dihydroxy-2-(trifluoromethyl)-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 3-(3,4-dimethoxyphenyl)-5,7-dihydroxy-2-(trifluoromethyl)-
• 3-(3,4-dimethoxyphenyl)-5,7-dihydroxy-2-trifluoromethylchromen-4-one
• SR-01000251868-1
• SR-01000251868
• 610758-69-5
• 3-(3,4-dimethoxyphenyl)-5,7-dihydroxy-2-(trifluoromethyl)chromen-4-one
• F1190-0494
• AKOS002163875

• Inchi： 1S/C18H13F3O6/c1-25-11-4-3-8(5-12(11)26-2)14-16(24)15-10(23)6-9(22)7-13(15)27-17(14)18(19,20)21/h3-7,22-23H,1-2H3
• InChI Key： XDOQFWYQBDDOAF-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)OC2=CC(O)=CC(O)=C2C(=O)C=1C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 382.06642262g/mol
• Monoisotopic Mass: 382.06642262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 85.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 3-(3,4-dimethoxyphenyl)-5,7-dihydroxy-2-(trifluoromethyl)-4H-chromen-4-one

Introduction to 3-(3,4-dimethoxyphenyl)-5,7-dihydroxy-2-(trifluoromethyl)-4H-chromen-4-one (CAS No. 610758-69-5)

3-(3,4-dimethoxyphenyl)-5,7-dihydroxy-2-(trifluoromethyl)-4H-chromen-4-one, also known by its CAS number 610758-69-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of flavonoids, which are known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The unique structure of this compound, featuring a 3,4-dimethoxyphenyl group and a trifluoromethyl substituent, contributes to its distinct pharmacological profile.

The chemical structure of 3-(3,4-dimethoxyphenyl)-5,7-dihydroxy-2-(trifluoromethyl)-4H-chromen-4-one is characterized by a chromenone core with specific functional groups that enhance its biological activity. The presence of the dihydroxy groups at positions 5 and 7, along with the trifluoromethyl group at position 2, imparts unique properties that make this compound a valuable candidate for various therapeutic applications.

In recent years, extensive research has been conducted to explore the potential therapeutic uses of 3-(3,4-dimethoxyphenyl)-5,7-dihydroxy-2-(trifluoromethyl)-4H-chromen-4-one. One of the key areas of interest is its antioxidant activity. Studies have shown that this compound exhibits potent antioxidant properties, which can help protect cells from oxidative stress and damage caused by free radicals. This makes it a promising candidate for the prevention and treatment of various oxidative stress-related diseases, such as cardiovascular diseases and neurodegenerative disorders.

Beyond its antioxidant properties, 3-(3,4-dimethoxyphenyl)-5,7-dihydroxy-2-(trifluoromethyl)-4H-chromen-4-one has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is involved in numerous diseases. Research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines and enzymes, such as interleukin-6 (IL-6) and cyclooxygenase-2 (COX-2). These findings suggest that it may have potential as an anti-inflammatory agent for treating conditions like arthritis and inflammatory bowel disease.

The anticancer potential of 3-(3,4-dimethoxyphenyl)-5,7-dihydroxy-2-(trifluoromethyl)-4H-chromen-4-one has also been a focus of recent studies. Preclinical research has shown that this compound can induce apoptosis (programmed cell death) in various cancer cell lines while sparing normal cells. Mechanistically, it appears to target multiple signaling pathways involved in cancer progression, including those related to cell proliferation, angiogenesis, and metastasis. These findings highlight its potential as a novel anticancer agent for further development.

In addition to its direct biological activities, the structural features of 3-(3,4-dimethoxyphenyl)-5,7-dihydroxy-2-(trifluoromethyl)-4H-chromen-4-one make it an attractive scaffold for drug design and optimization. The presence of multiple functional groups provides opportunities for chemical modifications to enhance its potency and selectivity. For example, modifications to the dihydroxy groups or the introduction of additional substituents can be explored to improve its pharmacokinetic properties and reduce potential side effects.

The synthesis of 3-(3,4-dimethoxyphenyl)-5,7-dihydroxy-2-(trifluoromethyl)-4H-chromen-4-one has been reported in several studies. The typical synthetic route involves multistep reactions starting from readily available starting materials. Key steps include the formation of the chromenone core through cyclization reactions and subsequent functionalization to introduce the desired substituents. The synthetic accessibility of this compound facilitates its large-scale production for preclinical and clinical studies.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 3-(3,4-dimethoxyphenyl)-5,7-dihydroxy-2-(trifluoromethyl)-4H-chromen-4-one. While preclinical data are promising, further investigations are needed to determine its therapeutic potential in humans. Ongoing clinical trials are exploring its use in various disease settings, including cancer and inflammatory disorders. These trials will provide valuable insights into its pharmacological profile and guide future drug development efforts.

In conclusion, 3-(3,4-dimethoxyphenyl)-5,7-dihydroxy-2-(trifluoromethyl)-4H-chromen-4-one (CAS No. 610758-69-5) is a promising compound with diverse biological activities that make it a valuable candidate for further research and development. Its unique chemical structure and multifaceted biological effects offer significant potential for therapeutic applications in areas such as antioxidant therapy, anti-inflammatory treatment, and cancer management. As research continues to advance our understanding of this compound's mechanisms of action and clinical utility, it holds great promise for improving patient outcomes in various disease conditions.